Cas no 902040-76-0 (2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide)

2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide is a structurally complex heterocyclic compound featuring a tetrazole and quinoxaline moiety. Its design combines a sulfanyl linker with a propanamide group, offering potential as a versatile intermediate in medicinal chemistry and drug discovery. The presence of the 3-methylphenyl-tetrazole scaffold may enhance metabolic stability, while the quinoxaline moiety could contribute to binding interactions with biological targets. This compound is particularly suited for applications in kinase inhibition or as a precursor for bioactive molecules. Its synthetic flexibility allows for further derivatization, making it valuable for structure-activity relationship studies. High purity and well-characterized properties ensure reliability in research applications.
2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide structure
902040-76-0 structure
Product Name:2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide
CAS No:902040-76-0
MF:C19H17N7OS
MW:391.449580907822
CID:5425838
PubChem ID:4894022
Update Time:2025-08-04

2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(quinoxalin-6-yl)-2-((1-(m-tolyl)-1H-tetrazol-5-yl)thio)propanamide
    • F3375-1982
    • AKOS002324589
    • AKOS016326032
    • 2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanyl-N-quinoxalin-6-ylpropanamide
    • STL017901
    • 2-{[1-(3-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(quinoxalin-6-yl)propanamide
    • 902040-76-0
    • 2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(quinoxalin-6-yl)propanamide
    • VU0613092-1
    • Propanamide, 2-[[1-(3-methylphenyl)-1H-tetrazol-5-yl]thio]-N-6-quinoxalinyl-
    • 2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide
    • Inchi: 1S/C19H17N7OS/c1-12-4-3-5-15(10-12)26-19(23-24-25-26)28-13(2)18(27)22-14-6-7-16-17(11-14)21-9-8-20-16/h3-11,13H,1-2H3,(H,22,27)
    • InChI Key: WSRTXXLSGCSWSK-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2C(=C1)N=CC=N2)(=O)C(SC1N(C2=CC=CC(C)=C2)N=NN=1)C

Computed Properties

  • Exact Mass: 391.12152936g/mol
  • Monoisotopic Mass: 391.12152936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.77±0.43(Predicted)

2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(quinoxalin-6-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3375-1982-2μmol
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F3375-1982-2mg
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F3375-1982-3mg
2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(quinoxalin-6-yl)propanamide
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F3375-1982-4mg
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F3375-1982-5mg
2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(quinoxalin-6-yl)propanamide
902040-76-0 90%+
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$69.0 2023-04-26
Life Chemicals
F3375-1982-10mg
2-{[1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(quinoxalin-6-yl)propanamide
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